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Compound of Interest

Compound Name: 2,2-Diethoxyheptane

Cat. No.: B14660974

An In-depth Technical Guide to 2,2-
Diethoxyheptane

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2,2-diethoxyheptane. The information is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical Structure and Nomenclature

2,2-Diethoxyheptane is a chemical compound classified as a ketal. A ketal is a functional
group derived from a ketone by the replacement of the carbonyl (C=0) group with two alkoxy
groups. In this case, the ketone is heptan-2-one, and the alkoxy groups are ethoxy groups.

IUPAC Name: The systematic name for this compound, according to the International Union of
Pure and Applied Chemistry (IUPAC) nomenclature, is 2,2-diethoxyheptane.[1]

Chemical Structure: The structure consists of a seven-carbon heptane chain. The second
carbon atom of this chain is bonded to two ethoxy (-OCH2CHS3) groups.

e Molecular Formula: C11H2402[1]
» Canonical SMILES: CCCCCC(C)(OCC)OCCI1]

e InChl Key: OYHKISZVAWQZOC-UHFFFAOYSA-N[1]
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Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 2,2-
diethoxyheptane. This data is essential for understanding its behavior in various chemical and
biological systems.

Property Value Reference
Molecular Weight 188.31 g/mol [1]

Exact Mass 188.177630004 Da [1]

XLogP3 3.3 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 7 [1]
Topological Polar Surface Area  18.5 A2 [1]

Heavy Atom Count 13 [1]

Experimental Protocols: Synthesis of 2,2-
Diethoxyheptane

The synthesis of 2,2-diethoxyheptane can be achieved through the acid-catalyzed reaction of
heptan-2-one with an excess of ethanol. This reaction is an equilibrium process, and a
dehydrating agent or azeotropic distillation is typically employed to remove water and drive the
reaction to completion. The following is a generalized protocol based on common methods for
ketal formation.

Objective: To synthesize 2,2-diethoxyheptane from heptan-2-one and ethanol.
Materials:

e Heptan-2-one
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e Anhydrous Ethanol

» Triethyl orthoformate (as dehydrating agent)

e Anhydrous p-Toluenesulfonic acid (or other acid catalyst like Amberlyst-15)
e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Toluene (for azeotropic distillation, optional)

o Standard laboratory glassware for reflux and distillation

Procedure:

e Reaction Setup: A round-bottom flask is charged with heptan-2-one, a significant excess of
anhydrous ethanol (at least 10 equivalents), and triethyl orthoformate (1.2 equivalents).

o Catalyst Addition: A catalytic amount of p-toluenesulfonic acid is added to the mixture.

o Reflux: The reaction mixture is heated to reflux. The progress of the reaction can be
monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC). The reaction
is typically complete within 3-12 hours.

o Workup: After cooling to room temperature, the reaction is quenched by the slow addition of
a saturated sodium bicarbonate solution to neutralize the acid catalyst.

o Extraction: The aqueous layer is separated, and the organic layer is washed with brine.

e Drying: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by fractional distillation under
reduced pressure to yield pure 2,2-diethoxyheptane.

Visualization of Synthesis Workflow
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The logical workflow for the synthesis of 2,2-diethoxyheptane is depicted below. This diagram
illustrates the key steps from starting materials to the final purified product.

Combine Reactants:
- Heptan-2-one
- Anhydrous Ethanol
- Triethyl Orthoformate

Add Acid Catalyst
(e.g., p-TsOH)

Heat to Reflux

Quench Reaction
(Sodium Bicarbonate)

Extraction & Washing

Dry Organic Layer
(Anhydrous MgS0O4)

Solvent Evaporation

Purification
(Fractional Distillation)

Final Product:
2,2-Diethoxyheptane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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